Cas no 1633-44-9 (3,4-pyridinedicarbonitrile)

3,4-pyridinedicarbonitrile structure
3,4-pyridinedicarbonitrile structure
Product Name:3,4-pyridinedicarbonitrile
CAS No:1633-44-9
MF:C7H3N3
MW:129.118820428848
MDL:MFCD00010744
CID:83846
PubChem ID:74211
Update Time:2025-04-18

3,4-pyridinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,4-pyridinedicarbonitrile
    • Pyridine-3,4-dicarbonitrile
    • Cinchomeronitrile
    • 3,4-Dicyanopyridine
    • 3,4-Dicyan-pyridin
    • Cinchomeronic dinitrile
    • Pyridin-3,4-dinitril
    • cinchomerononitrile
    • 3,4-Pyridinedicarbonitrile(7CI,8CI,9CI)
    • 3 4-PYRIDINEDICARBONITRILE 96%
    • Pyridine-3,4-dicarbonitrile, 98+%
    • AKOS015891953
    • A810471
    • SCHEMBL20043
    • NS00049080
    • UNII-R888RD3WL3
    • MFCD00010744
    • CS-0333930
    • R888RD3WL3
    • FT-0633722
    • 1633-44-9
    • SB54390
    • EINECS 216-645-8
    • F87159
    • J-010035
    • DTXSID70167558
    • 3,4-Pyridinedicarbonitrile, 96%
    • 3,4Pyridinedicarbonitrile
    • DB-008678
    • DTXCID0090049
    • AS-85894
    • FP44714
    • MDL： MFCD00010744
    • Inchi： 1S/C7H3N3/c8-3-6-1-2-10-5-7(6)4-9/h1-2,5H
    • InChI Key： ALJUMASAQKRVRM-UHFFFAOYSA-N
    • SMILES： N1C=CC(C#N)=C(C#N)C=1
    • BRN： 472545

Computed Properties

  • Exact Mass: 129.03300
  • Monoisotopic Mass: 129.032697
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 60.5

Experimental Properties

  • Color/Form: Yellowish solid.
  • Density: 1.25
  • Melting Point: 79-81 ºC
  • Boiling Point: 310.7°C at 760 mmHg
  • Flash Point: 112.4°C
  • Refractive Index: 1.567
  • PSA: 60.47000
  • LogP: 0.82496
  • Solubility: Insoluble in water.

3,4-pyridinedicarbonitrile Security Information

  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： R20/21/22;R36/37/38
  • Safety Instruction： S22-S36/37
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • TSCA：Yes
  • Risk Phrases：R20/21/22
  • Packing Group：III
  • Safety Term：6.1
  • Packing Group：III
  • Hazard Level：6.1

3,4-pyridinedicarbonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-pyridinedicarbonitrile Pricemore >>

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